Cas no 911040-42-1 (1-[(4R)-4-(phenylmethyl)-2-thioxo-3-thiazolidinyl]-Ethanone)

1-[(4R)-4-(phenylmethyl)-2-thioxo-3-thiazolidinyl]-Ethanone structure

911040-42-1 structure

Product Name:1-[(4R)-4-(phenylmethyl)-2-thioxo-3-thiazolidinyl]-Ethanone

CAS No:911040-42-1

MF:C₁₂H₁₃NOS₂

MW:251.367720365524

MDL:MFCD24848824

CID:4524529

PubChem ID:25215307

Update Time:2024-10-26

1-[(4R)-4-(phenylmethyl)-2-thioxo-3-thiazolidinyl]-Ethanone Chemical and Physical Properties

Names and Identifiers

- 1-[(4R)-4-(phenylmethyl)-2-thioxo-3-thiazolidinyl]-Ethanone
- 1-[(4R)-4-benzyl-2-thioxo-1,3-thiazolidin-3-yl]ethanone
- (R)-1-(4-Benzyl-2-thioxothiazolidin-3-yl)ethanone
- (R)-1-(4-Benzyl-2-thioxothiazolidin-3-yl)ethan-1-one
- 1-[(4R)-4-(Phenylmethyl)-2-thioxo-3-thiazolidinyl]ethanone (ACI)
- 2-Thiazolidinethione, 3-acetyl-4-(phenylmethyl)-, (4R)- (9CI)
- 1-[(4R)-4-benzyl-2-sulfanylidene-1,3-thiazolidin-3-yl]ethanone
- E75013
- SCHEMBL2525355
- 1-[(4R)-4-benzyl-2-sulfanylidene-1,3-thiazolidin-3-yl]ethan-1-one
- CS-0097412
- 911040-42-1
- BS-47486
- MDL： MFCD24848824
- Inchi： 1S/C12H13NOS2/c1-9(14)13-11(8-16-12(13)15)7-10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3/t11-/m1/s1
- InChI Key： SHIOICUNOVAZNH-LLVKDONJSA-N
- SMILES： C(C1C=CC=CC=1)[C@@H]1CSC(=S)N1C(=O)C

Computed Properties

Exact Mass: 251.04385639g/mol
Monoisotopic Mass: 251.04385639g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 77.7Å²

1-[(4R)-4-(phenylmethyl)-2-thioxo-3-thiazolidinyl]-Ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QG578-200mg	1-[(4R)-4-(phenylmethyl)-2-thioxo-3-thiazolidinyl]-Ethanone	911040-42-1	98%	200mg	565.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QG578-1g	1-[(4R)-4-(phenylmethyl)-2-thioxo-3-thiazolidinyl]-Ethanone	911040-42-1	98%	1g	1980.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QG578-50mg	1-[(4R)-4-(phenylmethyl)-2-thioxo-3-thiazolidinyl]-Ethanone	911040-42-1	98%	50mg	226.0CNY	2021-07-17
Ambeed	A1232292-100mg	(R)-1-(4-Benzyl-2-thioxothiazolidin-3-yl)ethan-1-one	911040-42-1	98%	100mg	$27.0	2025-04-15
Ambeed	A1232292-250mg	(R)-1-(4-Benzyl-2-thioxothiazolidin-3-yl)ethan-1-one	911040-42-1	98%	250mg	$33.0	2025-04-15
Ambeed	A1232292-1g	(R)-1-(4-Benzyl-2-thioxothiazolidin-3-yl)ethan-1-one	911040-42-1	98%	1g	$118.0	2025-04-15
Ambeed	A1232292-5g	(R)-1-(4-Benzyl-2-thioxothiazolidin-3-yl)ethan-1-one	911040-42-1	98%	5g	$587.0	2025-04-15
eNovation Chemicals LLC	D557221-1g	Ethanone, 1-[(4R)-4-(phenylmethyl)-2-thioxo-3-thiazolidinyl]-	911040-42-1	96%	1g	$165	2024-05-25
eNovation Chemicals LLC	D557221-5g	Ethanone, 1-[(4R)-4-(phenylmethyl)-2-thioxo-3-thiazolidinyl]-	911040-42-1	96%	5g	$760	2024-05-25
eNovation Chemicals LLC	D557221-25g	Ethanone, 1-[(4R)-4-(phenylmethyl)-2-thioxo-3-thiazolidinyl]-	911040-42-1	96%	25g	$2215	2024-05-25

1-[(4R)-4-(phenylmethyl)-2-thioxo-3-thiazolidinyl]-Ethanone Production Method

Production Method 1

5267-64-1

911040-42-1

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Water ; overnight, reflux
1.2 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; rt → 0 °C
1.3 0 °C; 0 °C → rt; overnight, rt
1.4 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

: Radical-Mediated Thiol-Ene Strategy: Photoactivation of Thiol-Containing Drugs in Cancer Cells

Sun, Shuang; Oliveira, Bruno L.; Jimenez-Oses, Gonzalo; Bernardes, Goncalo J. L., Angewandte Chemie, 2018, 57(48), 15832-15835

Production Method 2

5267-64-1

911040-42-1

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Ethanol , Water ; 20 min, rt; 72 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified
1.3 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C; 10 min, 0 °C
1.4 10 min, 0 °C; 0 °C → rt; 1 h, rt
1.5 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

: The Synthesis of 3-(R)- and 3-(S)-Hydroxyeicosapentaenoic Acid

Gjessing, Gard; Johnsen, Lars-Inge Gammelsaeter; Antonsen, Simen Gjelseth; Nolsoee, Jens M. J.; Stenstroem, Yngve; et al, Molecules, 2022, 27(7),

Production Method 3

110199-17-2

911040-42-1

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 0 °C; 30 min, 0 °C
1.2 0 °C; 1 h, 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water

Reference

: Stereoselective total synthesis of stagonolide-C

Venkatesham, Akkaladevi; Nagaiah, Kommu, Tetrahedron: Asymmetry, 2012, 23(15-16), 1186-1197

Production Method 4

110199-17-2

911040-42-1

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C
1.2 0 °C; 1 h, 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water ; 0 °C

Reference

: Stereoselective synthesis towards verbalactone and (+)-(3R,5R)-3-hydroxy-5-decanolide

Venkatesham, Akkaladevi; Srinivasa Rao, Ramisetti; Nagaiah, Kommu, Tetrahedron: Asymmetry, 2012, 23(5), 381-387

Production Method 5

110199-17-2

911040-42-1

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; rt → 0 °C; 0 °C → rt; overnight, rt
1.2 Reagents: Ammonium chloride Solvents: Water

Reference

: Total synthesis and structural validation of cyclodepsipeptides solonamide A and B

Kitir, Betul; Baldry, Mara; Ingmer, Hanne; Olsen, Christian A., Tetrahedron, 2014, 70(42), 7721-7732